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Compound of Interest

Compound Name: 2-Hydrazinyl-5-nitropyridine
CAS No.: 6343-98-2
Cat. No.: B1587325
Get Quote
. J

Part 1: Executive Summary & ldentification
Critical CAS Registry Correction

Attention: The CAS number provided in the request (4463-42-7) corresponds to Benzylboronic
acid. The chemical name 2-Hydrazinyl-5-nitropyridine corresponds to CAS 6343-98-2.[1][2]

[3]14]

This guide addresses the physicochemical properties and solubility of 2-Hydrazinyl-5-
nitropyridine (CAS 6343-98-2). Ensure you are using the correct identifier for your inventory
and safety documentation.

Compound Overview

2-Hydrazinyl-5-nitropyridine is a critical intermediate in the synthesis of heterocyclic
pharmaceuticals, particularly for CDK2/cyclin inhibitors and other kinase-targeting scaffolds.[5]
[6] Its dual functionality—an electron-withdrawing nitro group at the C5 position and a
nucleophilic hydrazine moiety at C2—creates a specific solubility profile governed by
intramolecular hydrogen bonding and polarity.
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Property Data

Chemical Name 2-Hydrazinyl-5-nitropyridine

CAS Number 6343-98-2

Molecular Formula CsHsN4O2

Molecular Weight 154.13 g/mol

Appearance Yellow to Orange/Red Crystalline Solid
Melting Point ~209-212 °C (Decomposes)

pKa (Predicted) ~3.5 (Hydrazine N), ~10 (Amide-like tautomer)

Part 2: Solubility Profile & Solvent Selection
Empirical Solubility Data

The solubility of 2-Hydrazinyl-5-nitropyridine is heavily influenced by the nitro group's polarity
and the hydrazine's ability to act as both a hydrogen bond donor and acceptor.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1587325/docs?utm_src=pdf-body#technical-guide-solubility-profile-handling-of-2-hydrazinyl-5-nitropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587325?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Solvent Class

Specific Solvent

o ] Operational
Solubility Rating
Context

Primary solvent for

Polar Aprotic DMSO High (>50 mg/mL) biological assays and
NMR analysis.
Used in nucleophilic
DMF High substitution reactions
(SNA).
Preferred solvent for
Acetonitrile Moderate synthesis; soluble at
reflux.
Ideal for
Polar Protic Ethanol Moderate (Hot) recrystallization; poor
solubility at RT.
Good for washing
Methanol Moderate crude solids; dissolves
impurities.
Insoluble as free
Water Low/Insoluble base; soluble as HCI
salt.
Soluble in 1,2-
Chlorinated DCM /DCE Low to Moderate Dichloroethane (DCE)
under reflux.
Used as an anti-
Non-Polar Hexanes Insoluble solvent to precipitate
the product.
Used for washing filter
Diethyl Ether Insoluble cakes to remove

organic impurities.

Mechanistic Insight[5][6]
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Why DMSO/DMF? The high dipole moment of the nitro group requires a polar aprotic solvent
to disrupt the crystal lattice. DMSO effectively solvates the electron-deficient pyridine ring.

Why not Water? Despite the amino groups, the electron-withdrawing nitro group reduces the
basicity of the hydrazine, preventing significant protonation at neutral pH. The molecule
remains neutral and hydrophobic enough to resist aqueous solvation.

The "Goldilocks" Zone (Ethanol/Acetonitrile): These solvents possess sufficient polarity to
dissolve the compound at elevated temperatures (breaking intermolecular H-bonds) but
allow it to crystallize upon cooling, making them ideal for purification.

Part 3: Experimental Protocols
Protocol A: Rapid Solubility Determination (Gravimetric)

Objective: To determine the precise solubility limit in a specific solvent for process optimization.

Preparation: Weigh 100 mg of 2-Hydrazinyl-5-nitropyridine into a tared 20 mL scintillation
vial.

Solvent Addition: Add the target solvent in 100 pL increments (micropipette).
Equilibration: After each addition, vortex for 30 seconds and sonicate for 1 minute at 25°C.
Observation: Check for visual clarity.

o Clear Solution: Stop. Calculate solubility (
).
o Turbid: Continue addition.

Heating (Optional): If insoluble at 2 mL (50 mg/mL), heat to reflux (if safe) to test for
recrystallization potential.

Protocol B: Purification via Recrystallization

Objective: To purify crude material (purity <95%) to analytical grade (>98%).
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Dissolution: Suspend crude 2-Hydrazinyl-5-nitropyridine in Ethanol (EtOH) (approx. 10 mL
per gram).

Reflux: Heat the mixture to boiling (78°C). If solids remain, add Acetonitrile (MeCN) dropwise
until a clear orange/red solution is obtained.

Hot Filtration: If black specks (decomposition products) are visible, filter rapidly through a
pre-warmed glass frit or Celite pad.

Crystallization: Allow the filtrate to cool slowly to room temperature (25°C) over 2 hours. Do
not place directly on ice, as this traps impurities.

Collection: Filter the resulting needles/prisms under vacuum.
Washing: Wash the cake with cold (

) Ethanol followed by Diethyl Ether.

Drying: Dry in a vacuum oven at 40°C for 4 hours (Caution: Hydrazines can be heat-
sensitive).

Part 4: Visualization & Workflows
Solubility Determination Workflow

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1587325/docs?utm_src=pdf-body#technical-guide-solubility-profile-handling-of-2-hydrazinyl-5-nitropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587325?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: 100mg Compound

Add 100pL Solvent
(Vortex/Sonicate)

/

Is Solution Clear? No

Calculate Solubility Vol > 2mL?

(mg/mL)

Heat to Reflux

Clear at Reflux?

Good Recrystallization
Candidate

Classify: Insoluble

Click to download full resolution via product page

Caption: Logical workflow for determining solubility limits and identifying recrystallization
solvents.

Solvent Selection Decision Tree
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Caption: Decision matrix for selecting the optimal solvent based on experimental intent.
Part 5: Safety & Handling (E-E-A-T)
Warning: Hydrazine derivatives are potentially genotoxic and sensitizing.

 Inhalation: Handle only in a fume hood. The hydrazine moiety can release toxic vapors upon
decomposition.

o Skin Contact: Wear nitrile gloves. Solutions in DMSO are particularly hazardous as DMSO
enhances skin permeability, carrying the toxic payload into the bloodstream.

o Waste: Do not mix with oxidizing agents (e.g., bleach, nitric acid) as this may generate
explosive gas or vigorous exothermic reactions. Dispose of as hazardous organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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